Cas no 93801-18-4 (N-(p-Aminophenethyl)spiperone)

N-(p-Aminophenethyl)spiperone structure
Product Name:N-(p-Aminophenethyl)spiperone
CAS No:93801-18-4
Molecular Formula:C31H35N4O2F
Molecular Weight:514.6336
CID:806883
PubChem ID:125085
N-(p-Aminophenethyl)spiperone Properties
Names and Identifiers
-
- 1,3,8-Triazaspiro[4.5]decan-4-one,3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-
- N-(p-Aminophenethyl)spiperone
- 1,3,8-Triazaspiro[4.5]decan-4-one,3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]...
- 3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
- FALCARINDIOL
- [125I]-N-(p-Aminophenethyl)spiroperidol
- 3-<2'-(p-aminophenyl)ethyl>-8-<3'-(p-fluorobenzoyl)propyl>-4-oxo-1-phenyl-1,3,8-triazaspiro<4.5>decane
- N-(4-Aminophenethyl)spiperone
- N-(4-Aminophenethyl)spiroperidol
- N-(p-Aminophenethyl)spiroperidol
- NAPES
- NAPS
- FT-0661987
- Q27216279
- 1,3,8-Triazaspiro(4.5)decan-4-one, 3-(2-(4-aminophenyl)ethyl)-8-(4-(4-fluorophenyl)-4-oxobutyl)-1-phenyl-, (5Z,11alpha,13E,15R)-
- CHEBI:125669
- DTXSID70239663
- BRD-K91862102-001-01-3
- Flurbiprofen Acyl-?-D-glucuronide
- 93801-18-4
-
- InChIKey: OFOJSVPHSJPGKK-UHFFFAOYSA-N
- Inchi: InChI=1S/C31H35FN4O2/c32-26-12-10-25(11-13-26)29(37)7-4-19-34-21-17-31(18-22-34)30(38)35(20-16-24-8-14-27(33)15-9-24)23-36(31)28-5-2-1-3-6-28/h1-3,5-6,8-15H,4,7,16-23,33H2
- SMILES: C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCC4=CC=C(C=C4)N)CCCC(=O)C5=CC=C(C=C5)F
Computed Properties
- Exact Mass: 514.27400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 9
- Monoisotopic Mass: 514.274
- Heavy Atom Count: 38
- Complexity: 779
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.9
- Topological Polar Surface Area: 69.9A^2
Experimental Properties
- LogP: 5.27640
- PSA: 69.88000
- Refractive Index: 1.653
- Boiling Point: 736.5°Cat760mmHg
- Melting Point: 106-108°C
- Flash Point: 399.2°C
- Color/Form: Grayish white to grayish white - yellow solid
- Density: 1.27
N-(p-Aminophenethyl)spiperone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | A618915-1mg |
N-(p-Aminophenethyl)spiperone |
93801-18-4 | 1mg |
$ 161.00 | 2023-04-19 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-207924-1 mg |
N-(p-Aminophenethyl)spiperone, |
93801-18-4 | 1mg |
¥2,482.00 | 2023-07-10 |
N-(p-Aminophenethyl)spiperone Related Literature
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2. Contents
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Xiao-Yan Lin,Li-Ming Zhao,Dao-Hua Wang,Yu-Kang Wang,Min Li,Hao-Hong Li,Zhi-Rong Chen Inorg. Chem. Front., 2018,5, 189-199
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Zhiyuan Cai,Rong Fan,Qian Yang,Tao Zhu,Zhongying Jiang,Yuqiang Ma RSC Adv., 2020,10, 22091-22101
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Junli Shi,Cai Shen,Lan Xia,Huasheng Hu,Hao Luo,Yonggao Xia,Zhaoping Liu RSC Adv., 2017,7, 26052-26059
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6. XAS investigation of silica aerogel supported cobalt rhenium catalysts for ammonia decomposition†Karsten G. Kirste,Said Laassiri,Zhigang Hu,Dragos Stoian,Laura Torrente-Murciano,Justin S. J. Hargreaves,Karina Mathisen Phys. Chem. Chem. Phys., 2020,22, 18932-18949
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Zhirong Zhao,Josef Messinger,Uwe Schön,Rudolf Wartchow,Holger Butenschön Chem. Commun., 2006, 3007-3009
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8. Front cover
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Deshuang Tu,Pakkin Leong,Zhihong Li,Rongrong Hu,Chao Shi,Kenneth Yin Zhang,Hong Yan,Qiang Zhao Chem. Commun., 2016,52, 12494-12497
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